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Compound of Interest

Compound Name: Pyrazophos

Cat. No.: B1679933 Get Quote

CAS Number: 13457-18-6 Molecular Formula: C₁₄H₂₀N₃O₅PS

This technical guide provides an in-depth overview of Pyrazophos, an organophosphate

compound recognized for its fungicidal and insecticidal properties. The information is tailored

for researchers, scientists, and professionals in drug development, with a focus on its chemical

properties, mechanism of action, synthesis, and analytical methods.

Core Chemical and Physical Properties
Pyrazophos is chemically known as ethyl 2-[(diethoxyphosphorothioyl)oxy]-5-

methylpyrazolo[1,5-a]pyrimidine-6-carboxylate. It is a crystalline solid, with technical grades

appearing as a green to brown solid. Key physicochemical properties are summarized in the

table below for easy reference.

Property Value Reference

Molecular Weight 373.37 g/mol

Melting Point 51-52 °C

Boiling Point Decomposes at 160 °C

Density 1.348 g/cm³

Water Solubility 4.2 mg/L

LogP (Octanol/Water Partition

Coefficient)
3.80
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Mechanism of Action: Inhibition of Phospholipid
Biosynthesis
Pyrazophos functions as a systemic fungicide with both protective and curative action. Its

primary mode of action is the inhibition of phospholipid biosynthesis in fungi. While the precise

enzymatic target is not definitively established in publicly available literature, organophosphate

fungicides are known to interfere with key enzymes in lipid metabolism. The proposed pathway

involves the inhibition of enzymes crucial for the synthesis of phospholipids, which are

essential components of fungal cell membranes. Disruption of this pathway leads to

compromised membrane integrity and ultimately, cell death.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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